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Compound of Interest

Compound Name: (3-Bromopyridin-2-yl)methanol-d2

Cat. No.: B15556842

Get Quote

For Immediate Release

Researchers and laboratory professionals handling (3-Bromopyridin-2-yl)methanol-d2 must

adhere to strict disposal protocols to ensure safety and regulatory compliance. This guide

provides essential, step-by-step instructions for the proper disposal of this deuterated,

halogenated pyridine compound. The procedures outlined are based on established safety data

sheets for structurally similar molecules and general best practices for hazardous chemical

waste management.

(3-Bromopyridin-2-yl)methanol-d2, like its non-deuterated counterpart and other brominated

pyridines, is classified as hazardous waste.[1] Improper disposal can lead to environmental

contamination and potential health risks. Therefore, it is imperative to follow the specific

procedures for segregation, containment, and disposal.

Immediate Safety and Hazard Information
Before handling (3-Bromopyridin-2-yl)methanol-d2, it is crucial to be aware of its potential

hazards. Based on data for similar compounds, it may cause skin and eye irritation and could

be harmful if swallowed or inhaled.[2][3][4][5] Always handle this compound in a well-ventilated
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area, preferably within a chemical fume hood, and wear appropriate personal protective

equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[1][3]

Step-by-Step Disposal Protocol
1. Waste Identification and Segregation:

Classify (3-Bromopyridin-2-yl)methanol-d2 and any materials contaminated with it (e.g.,

pipette tips, gloves, absorbent pads) as hazardous waste.[1]

This waste must be segregated from non-hazardous waste and other chemical waste

streams.

Crucially, collect halogenated organic waste, such as (3-Bromopyridin-2-yl)methanol-d2,

separately from non-halogenated organic solvents.[1]

2. Containerization:

Use a designated, leak-proof waste container made of a compatible material (e.g., glass or

high-density polyethylene).[1]

The container must have a tightly sealing cap to prevent the release of vapors.[1][4]

Label the container clearly with "Hazardous Waste," the full chemical name "(3-
Bromopyridin-2-yl)methanol-d2," and list the associated hazards (e.g., "Toxic," "Irritant").

[1]

3. Storage:

Store the sealed waste container in a designated, well-ventilated, and secure hazardous

waste accumulation area.

Ensure the storage area is away from incompatible materials, such as strong oxidizing

agents and strong acids.[4]

4. Final Disposal:

Do not dispose of (3-Bromopyridin-2-yl)methanol-d2 down the drain or in regular trash.[3]
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Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste.[1]

Disposal will be carried out in accordance with local, regional, and national regulations,

which may involve high-temperature incineration.[6]

5. Spill Management:

In the event of a spill, evacuate the immediate area and ensure adequate ventilation.

Wearing appropriate PPE, contain the spill using an inert absorbent material such as

vermiculite, sand, or earth.[1]

Collect the contaminated absorbent material and place it in a sealed, labeled hazardous

waste container for disposal following the procedures outlined above.[1]

Quantitative Data Summary
While specific quantitative data for (3-Bromopyridin-2-yl)methanol-d2 is not readily available,

the following table summarizes key hazard classifications and transport information for the

closely related compound, 3-Bromopyridine, which should be considered as a proxy for safety

and disposal planning.
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Parameter Value Source

GHS Classification

Flammable Liquid (Category

3), Acute Toxicity, Oral

(Category 4), Skin Irritation

(Category 2), Serious Eye

Irritation (Category 2), Specific

target organ toxicity - single

exposure (Category 3)

[4]

UN Number UN2929

Hazard Class 6.1 (Toxic)

Subsidiary Hazard Class 3 (Flammable)

Packing Group II

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of (3-
Bromopyridin-2-yl)methanol-d2.
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Start: (3-Bromopyridin-2-yl)methanol-d2 Waste

Is the waste properly identified and segregated as halogenated organic waste? Spill Occurs

Segregate from non-halogenated and non-hazardous waste.

No

Is the waste in a compatible, sealed, and properly labeled container?

Yes

Transfer to a suitable container. Label with 'Hazardous Waste', chemical name, and hazards.

No

Store in a designated, secure, and well-ventilated hazardous waste accumulation area.

Yes

Contact Environmental Health & Safety (EHS) for pickup and disposal.

End: Compliant Disposal

Contain with inert absorbent material. Collect and containerize as hazardous waste.

Follow Spill Protocol

Click to download full resolution via product page

Caption: Disposal workflow for (3-Bromopyridin-2-yl)methanol-d2.
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By adhering to these procedures, researchers and laboratory professionals can ensure the

safe and environmentally responsible disposal of (3-Bromopyridin-2-yl)methanol-d2, thereby

protecting themselves, their colleagues, and the wider community. Always consult your

institution's specific waste management policies and the relevant Safety Data Sheets for the

most accurate and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b15556842?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556842?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

